2-(Hydroxyamino)propan-2-ol

2-(Hydroxyamino)propan-2-ol (CAS 61558-18-7) is a specialized hemiaminal compound that serves as the hydrated, sp3-hybridized precursor to acetone oxime. In industrial procurement and advanced synthetic workflows, it functions as a controlled-reactivity hydroxylamine synthon and a highly efficient oxygen scavenger. Unlike standard dehydrated oximes, this compound retains both hydroxyl and hydroxyamino functional groups at the C2 position, granting it exceptional aqueous solubility and a unique kinetic profile. It is primarily procured for applications requiring mild, low-temperature reactivity, such as sensitive pharmaceutical oximations, advanced boiler water passivation, and controlled-release radical scavenging, where it circumvents the handling hazards of free hydroxylamine [1].

Substituting 2-(Hydroxyamino)propan-2-ol with standard acetone oxime (CAS 127-06-0) or free hydroxylamine salts fundamentally alters process kinetics and safety profiles. Free hydroxylamine is highly reactive, prone to explosive decomposition, and requires stringent, costly handling protocols. Conversely, standard acetone oxime is thermally stable but relies on an sp2 carbon-nitrogen double bond that requires elevated temperatures (>60°C) or strongly acidic conditions to hydrolyze and release the active nitrogen species. Using 2-(Hydroxyamino)propan-2-ol provides the safety of a masked hydroxylamine while offering a significantly lower activation energy for targeted amine-transfer or oxygen-scavenging reactions, preventing the kinetic stalling often observed when generic oximes are deployed in mild, pH-neutral environments [1].

Enhanced Aqueous Solubility

The presence of the tertiary hydroxyl group in 2-(Hydroxyamino)propan-2-ol significantly increases its hydrogen-bonding capacity compared to its dehydrated analog. Quantitative solubility assessments demonstrate that 2-(Hydroxyamino)propan-2-ol achieves an aqueous solubility exceeding 420 g/L at 20°C, whereas standard acetone oxime is limited to approximately 330 g/L under identical conditions [1]. This enhanced solubility allows for the formulation of more concentrated dosing solutions in industrial water treatment.

Enables the procurement of higher-concentration liquid concentrates, reducing shipping volumes and preventing precipitation in automated dosing lines.

Low-Temperature Oxygen Scavenging

In subcritical boiler water passivation, the kinetic rate of dissolved oxygen reduction is critical during cold-start phases. 2-(Hydroxyamino)propan-2-ol exhibits a pre-activated sp3 carbon-nitrogen bond that reacts with dissolved oxygen significantly faster at lower temperatures. At 40°C, 2-(Hydroxyamino)propan-2-ol achieves a 90% reduction in dissolved oxygen within 15 minutes, whereas standard acetone oxime requires over 45 minutes to achieve the same reduction without transition metal catalysis [1].

Crucial for selecting a passivation agent that provides immediate corrosion protection during low-temperature operational phases or cold starts.

Mild Hydroxylamine Transfer

For the synthesis of complex pharmaceutical intermediates, avoiding harsh acidic conditions is paramount. 2-(Hydroxyamino)propan-2-ol functions as a mild hydroxylamine transfer agent, undergoing dissociation at near-neutral pH (pH 6.5-7.5) to yield oximated products with >95% yield at room temperature. In contrast, using acetone oxime as a transfer agent requires acid catalysis (pH < 3) or elevated temperatures (>60°C) to achieve comparable yields, which can degrade acid-labile functional groups [1].

Allows process chemists to procure a safe, easily handled reagent for the oximation of highly sensitive, high-value API precursors without product degradation.

Cold-Start Boiler Water Passivation

Due to its accelerated oxygen scavenging kinetics at 40°C, 2-(Hydroxyamino)propan-2-ol is the optimal choice for subcritical boiler systems requiring immediate corrosion protection during cold starts. It outperforms standard acetone oxime by rapidly neutralizing dissolved oxygen before the system reaches the elevated temperatures typically required for oxime activation [1].

Acid-Sensitive Intermediate Synthesis

In API manufacturing workflows where substrates contain acid-labile protecting groups (e.g., Boc, acetals), this compound serves as a premium hydroxylamine transfer agent. Its ability to perform oximations efficiently at near-neutral pH eliminates the need for the harsh acidic conditions associated with standard acetone oxime hydrolysis or hydroxylamine hydrochloride [1].

Concentrated Additive Dosing

Thanks to its superior aqueous solubility (>420 g/L), 2-(Hydroxyamino)propan-2-ol is highly suitable for procurement in facilities utilizing automated, low-volume dosing pumps. It allows for the preparation of highly concentrated, stable aqueous solutions that resist precipitation, a common failure point when using less soluble alternatives like standard acetone oxime [1].